1-(3,4-dimethylbenzoyl)-4-(2-methylphenyl)piperazine

• IUPAC Name: (3,4-dimethylphenyl)-[4-(2-methylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H24N2O/c1-15-8-9-18(14-17(15)3)20(23)22-12-10-21(11-13-22)19-7-5-4-6-16(19)2/h4-9,14H,10-13H2,1-3H3
• InChI Key: AQPVUMJEXDXLPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3C)C
• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol

Description

DMBMPP is a piperazine derivative that has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 365.47 g/mol.

Mechanism of Action

DMBMPP acts as a potent inhibitor of the reuptake of serotonin, norepinephrine, and dopamine, thereby increasing their levels in the synaptic cleft. This leads to an increase in neurotransmitter signaling, which is thought to be responsible for its antidepressant and anxiolytic effects. DMBMPP also has a high affinity for certain serotonin and dopamine receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
DMBMPP has been shown to have a wide range of biochemical and physiological effects, including the inhibition of monoamine reuptake, the modulation of neurotransmitter signaling, and the activation of certain serotonin and dopamine receptors. It has also been shown to have potential anti-inflammatory, antioxidant, and neuroprotective effects.

Advantages and Limitations for Lab Experiments

DMBMPP has several advantages for lab experiments, including its potent inhibitory effects on monoamine reuptake, its high affinity for certain serotonin and dopamine receptors, and its potential therapeutic applications in various fields. However, DMBMPP also has several limitations, including its potential toxicity, its limited solubility in aqueous solutions, and its potential for non-specific binding to other proteins.

Future Directions

There are several future directions for the research on DMBMPP, including the development of more potent and selective inhibitors of monoamine reuptake, the identification of novel pharmacological targets for DMBMPP, and the investigation of its potential therapeutic applications in various fields such as neurodegenerative diseases and cancer. Additionally, the development of more efficient synthesis methods for DMBMPP and the optimization of its pharmacokinetic properties may also be areas of future research.
In conclusion, DMBMPP is a chemical compound that has been extensively studied for its potential applications in various fields. Its potent inhibitory effects on monoamine reuptake, its high affinity for certain serotonin and dopamine receptors, and its potential therapeutic applications make it a promising candidate for the development of novel drugs. However, further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Scientific Research Applications

DMBMPP has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. It has been shown to have potent inhibitory effects on the reuptake of serotonin, norepinephrine, and dopamine, making it a potential candidate for the development of antidepressant and anxiolytic drugs. DMBMPP has also been shown to have potential applications in the treatment of schizophrenia, bipolar disorder, and other psychiatric disorders.